5-((3-(Benzyloxy)phenylamino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione

• Molecular Formula: C20H19NO5
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 2,2-dimethyl-5-[(3-phenylmethoxyanilino)methylidene]-1,3-dioxane-4,6-dione
• InChI: InChI=1S/C20H19NO5/c1-20(2)25-18(22)17(19(23)26-20)12-21-15-9-6-10-16(11-15)24-13-14-7-4-3-5-8-14/h3-12,21H,13H2,1-2H3
• InChI Key: CIRVOBXHXUILPH-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC(=O)C(=CNC2=CC(=CC=C2)OCC3=CC=CC=C3)C(=O)O1)C

Description

5-((3-(Benzyloxy)phenylamino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione is a useful research compound. Its molecular formula is C20H19NO5 and its molecular weight is 353.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-(Benzyloxy)benzenamine (970 g, 4.9 mol, Wuhan Xinghuayuan Tech. Co. Ltd.) and 2,2-dimethyl-1,3-dioxane-4,6-dione (842.3 g, 5.8 mol) in anhydrous EtOH (970 mL) was added triethoxymethane (865.7 g, 5.8 mol). The suspension was heated to reflux for 1 hour. The reaction mixture was then cooled to room temperature, and continued to stir for additional 2 hours. The suspension was filtered, and the solid was stirred in anhydrous EtOH (970 mL) for 2 hours, collected by filtration. The solid was dried in vacuo at 45° C. to give the title compound as a pale yellow solid (1.7 kg, 96.5%).